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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543 Get Quote

(2-Bromo-6-fluorophenyl)methanol is a valuable bifunctional building block for organic

synthesis, offering researchers a versatile scaffold for the construction of complex molecules,

particularly in the realm of drug discovery and development. Its unique substitution pattern,

featuring a reactive bromomethyl group and a fluorine atom on an aromatic ring, allows for a

variety of chemical transformations, making it an attractive starting material for the synthesis of

novel therapeutic agents and other functional organic compounds.

This document provides detailed application notes and protocols for the use of (2-bromo-6-
fluorophenyl)methanol in several key synthetic transformations. It is intended for researchers,

scientists, and drug development professionals seeking to leverage the synthetic potential of

this compound.

Physicochemical Properties
A summary of the key physicochemical properties of (2-bromo-6-fluorophenyl)methanol is
provided in the table below.
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Property Value Reference

CAS Number 261723-33-5 [1]

Molecular Formula C₇H₆BrFO [1]

Molecular Weight 205.02 g/mol [1]

Appearance White to yellow solid [1]

Melting Point 40-60 °C

Boiling Point 256.7±25.0 °C (Predicted)

Density 1.658±0.06 g/cm³ (Predicted)

Synthesis of (2-Bromo-6-fluorophenyl)methanol
(2-Bromo-6-fluorophenyl)methanol can be readily synthesized from 2-bromo-6-

fluorobenzaldehyde via reduction.

Protocol 1: Reduction of 2-Bromo-6-fluorobenzaldehyde
Reaction Scheme:

2-Bromo-6-fluorobenzaldehyde NaBH₄

Methanol, 0 °C (2-Bromo-6-fluorophenyl)methanol

(2-Bromo-6-fluorophenyl)methanol 1. Base (e.g., NaH)
2. Alkyl halide (R-X) 1-Bromo-2-(alkoxymethyl)-3-fluorobenzene

(2-Bromo-6-fluorophenyl)methanol Carboxylic acid (R-COOH)
Acid catalyst (e.g., H₂SO₄) 2-Bromo-6-fluorobenzyl ester
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1-Bromo-2-(alkoxymethyl)-3-fluorobenzene Arylboronic acid (Ar-B(OH)₂)
Pd catalyst, Base 2-(Alkoxymethyl)-1,1'-bi(aryl)-3-fluorobenzene

(2-Bromo-6-fluorophenyl)methanol

O-Alkylation
(Protocol 2)

Ether Derivative

Suzuki Coupling
(Protocol 4)

Biaryl Intermediate

Further Functionalization
(e.g., amination, cyclization)

Final Kinase Inhibitor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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